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Introduction
Reactive dyes, such as C.I. Reactive Blue 160, are widely used in the textile industry due to

their vibrant colors and excellent wash fastness, which is attributed to the covalent bonds they

form with textile fibers.[1] However, a significant portion of these dyes is lost to wastewater

during the dyeing process, creating a considerable environmental challenge. The complex

aromatic structures of reactive dyes make them resistant to conventional wastewater treatment

methods.[2] Ozonation, an advanced oxidation process (AOP), has emerged as a highly

effective method for the decolorization and degradation of these recalcitrant dyes.[2][3] Ozone

(O₃), a powerful oxidizing agent, can directly react with the dye molecules or decompose to

form highly reactive hydroxyl radicals (•OH), which are non-selective and can mineralize

organic pollutants.[2][4] This document provides detailed application notes and experimental

protocols for the treatment of Reactive Blue 160 wastewater using ozonation.

Data Presentation
The efficiency of the ozonation process for the degradation of Reactive Blue 160 is influenced

by several key parameters. The following tables summarize the quantitative data from various

studies, highlighting the effects of these parameters on removal efficiencies.
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Table 1: Effect of Operational Parameters on Removal Efficiency in Batch Mode[2][5]
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Paramet
er

Value
Color
Remova
l (%)

Dye
Remova
l (%)

COD
Remova
l (%)

Ozonati
on Time
(min)

Initial
Dye
Conc.
(mg/L)

Referen
ce

pH 3 Varies Varies Varies 30 100 [5]

7 Varies Varies Varies 30 100 [5]

10 Varies Varies Varies 30 100 [5]

10.76 High High High 30 100 [5]

Temperat

ure (°C)
15

Increase

d

Increase

d

Increase

d
30 100 [5]

25 Optimal Optimal Optimal 30 100 [5]

35
Decrease

d

Decrease

d

Decrease

d
30 100 [5]

Ozone

Gas Flow

Rate

(L/min)

0.5 Varies Varies - 10 100 [5]

0.7 Varies Varies - 10 100 [5]

0.9 Optimal Optimal - 10 100 [5]

1.1
Decrease

d

Decrease

d
- 10 100 [5]

1.3
Decrease

d

Decrease

d
- 10 100 [5]

Initial

Dye

Concentr

ation

(mg/L)

100 >95 >98 >80 30 100 [5]

200 98.04 99.84 87.31 30 200 [2][5]
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300 Varies Varies Varies 30 300 [5]

400 Varies Varies Varies 30 400 [5]

Table 2: Comparison of Batch and Continuous Ozonation Modes[2][5]

Operati
on
Mode

Flow
Type

Color
Remova
l (%)

Dye
Remova
l (%)

COD
Remova
l (%)

Hydrauli
c
Retentio
n Time
(min)

Initial
Dye
Conc.
(mg/L)

Referen
ce

Batch - 98.04 99.84 87.31 30 200 [2][5]

Continuo

us

Counter-

current
97.24 99.76 86.38 30 200 [2][5]

Continuo

us

Concurre

nt

Lower

than

counter-

current

Lower

than

counter-

current

Lower

than

counter-

current

30 200 [5]

Experimental Protocols
This section outlines the detailed methodologies for the ozonation of Reactive Blue 160
wastewater.

Preparation of Synthetic Wastewater
Objective: To prepare a synthetic wastewater solution with a known concentration of Reactive
Blue 160.

Materials:

C.I. Reactive Blue 160 dye

Distilled or deionized water
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Sodium chloride (NaCl)

Sodium carbonate (Na₂CO₃)

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

Volumetric flasks

Magnetic stirrer and stir bar

Protocol:

Accurately weigh the desired amount of Reactive Blue 160 dye powder. For a 200 mg/L

solution, weigh 0.200 g of the dye.

Dissolve the dye in a 1 L volumetric flask partially filled with distilled water.

Add other components to simulate textile effluent, such as NaCl (e.g., 0.05%) and Na₂CO₃

(e.g., 0.00-0.03%), if required for the study.[5]

Stir the solution using a magnetic stirrer until the dye and other salts are completely

dissolved.

Fill the volumetric flask to the 1 L mark with distilled water.

Measure the initial pH of the solution and adjust to the desired experimental value using HCl

or NaOH.

Ozonation Experimental Setup and Procedure
Objective: To treat the synthetic Reactive Blue 160 wastewater with ozone in a laboratory-

scale reactor.

Equipment:

Ozone generator (e.g., Corona discharge type)[1]

Oxygen or dry air feed gas
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Gas flow meter

Bubble column reactor (e.g., polyacrylic, glass) with a gas diffuser[5][6]

Magnetic stirrer (optional, for stirred tank reactors)[1]

Off-gas ozone destructor (e.g., containing manganese dioxide or activated carbon)

Sampling port

pH meter

Spectrophotometer for color and dye concentration analysis

COD analysis kit

Protocol:

Set up the experimental apparatus as shown in the workflow diagram below.

Fill the bubble column reactor with a known volume of the prepared synthetic wastewater

(e.g., 10 L).[5]

Turn on the ozone generator and set the desired ozone gas flow rate using the flow meter

(e.g., 0.9 L/min).[5]

Bubble the ozone gas through the wastewater via the gas diffuser at the bottom of the

reactor.

Maintain a constant temperature if required, using a water bath.

Collect samples at regular time intervals (e.g., 0, 5, 10, 15, 30, 60, 90 minutes) through the

sampling port.[5][6]

Immediately analyze the samples for residual dye concentration, color, and COD. To quench

any residual dissolved ozone and stop the reaction, sodium thiosulfate can be added to the

samples.
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Continue the ozonation for the desired total reaction time (e.g., 90 minutes for complete

mineralization).[2][5]

After the experiment, direct the off-gas to an ozone destructor to ensure no ozone is

released into the atmosphere.

Analytical Methods
Objective: To quantify the removal of color, dye, and Chemical Oxygen Demand (COD).

3.1. Color and Dye Concentration Measurement:

Calibrate a UV-Vis spectrophotometer.

Determine the maximum absorbance wavelength (λ_max) of Reactive Blue 160 (typically

around 604-630 nm).[5]

For each collected sample, measure the absorbance at λ_max.

Calculate the dye concentration using a pre-established calibration curve of absorbance

versus known dye concentrations.

Color can be measured in Pt-Co units or by monitoring the decrease in absorbance at the

λ_max.

Calculate the removal efficiency using the following formula: Removal Efficiency (%) =

[(Initial Value - Final Value) / Initial Value] x 100

3.2. Chemical Oxygen Demand (COD) Measurement:

Use a standard method for COD analysis (e.g., closed reflux, colorimetric method).

Digest the samples with a strong oxidizing agent (e.g., potassium dichromate) in a sulfuric

acid medium.

Measure the concentration of the remaining oxidizing agent colorimetrically.

Calculate the COD removal efficiency using the formula mentioned above.
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Caption: Experimental workflow for the ozonation treatment of Reactive Blue 160 wastewater.
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Caption: Proposed degradation pathway of Reactive Blue 160 during ozonation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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